Cas no 88347-72-2 (2-Butenal, 4,4-bis(acetyloxy)-3-methyl-)

• Product Name: 2-Butenal, 4,4-bis(acetyloxy)-3-methyl-
• CAS No: 88347-72-2
• MF: C₉H₁₂O₅
• MW: 200.188583374023
• CID: 636112
• PubChem ID: 71408898
• Update Time: 2025-04-19

2-Butenal, 4,4-bis(acetyloxy)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butenal, 4,4-bis(acetyloxy)-3-methyl-
• (1-acetyloxy-2-methyl-4-oxobut-2-enyl) acetate
• DTXSID10828676
• 2-Methyl-4-oxobut-2-ene-1,1-diyl diacetate
• 88347-72-2

• Inchi： 1S/C9H12O5/c1-6(4-5-10)9(13-7(2)11)14-8(3)12/h4-5,9H,1-3H3
• InChI Key： TVNDWUTXQOGZAI-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C(=CC=O)C)OC(C)=O

Computed Properties

• Exact Mass: 200.06847348g/mol
• Monoisotopic Mass: 200.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 69.7Ų